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Compound of Interest

Compound Name: NVP-BEZ 235-d3

Cat. No.: B126005

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
step-by-step procedures for the safe disposal of NVP-BEZ235-d3, a dual phosphatidylinositol
3-kinase (PI13K) and mammalian target of rapamycin (mTOR) inhibitor. Adherence to these
guidelines is critical to protect both laboratory personnel and the environment.

Immediate Safety and Handling Precautions

NVP-BEZ235-d3, also known as Dactolisib-d3, is a potent research chemical. Before handling,
it is crucial to be aware of its hazards. The compound is harmful if swallowed and is very toxic
to aquatic life with long-lasting effects[1]. Therefore, preventing its release into the environment
is a primary concern.

Personal Protective Equipment (PPE): When handling NVP-BEZ235-d3, always wear
appropriate personal protective equipment. This includes:

e Gloves: Chemical-resistant gloves must be inspected before use.
o Eye Protection: Tightly fitting safety goggles or a face shield are necessary.

» Protective Clothing: A lab coat or other impervious clothing should be worn to prevent skin
contact.

Step-by-Step Disposal Protocol
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Disposal of NVP-BEZ235-d3 and its containers must be conducted in accordance with all
applicable federal, state, and local regulations. The following steps provide a general
operational plan for its safe disposal:

e Segregation and Collection:

o Do not mix NVP-BEZ235-d3 waste with other chemical waste streams unless compatibility
is confirmed.

o Collect all solid waste (e.g., contaminated gloves, wipes, and empty vials) and any unused
or expired product in a dedicated, clearly labeled, and sealable waste container.

o For solutions of NVP-BEZ235-d3, use a separate, sealed container also clearly labeled.
« Container Management:

o Ensure waste containers are suitable for hazardous chemical waste and are kept tightly
closed when not in use[2].

o Store the waste container in a cool, well-ventilated area, away from incompatible
materials.

o Waste Disposal:

o The primary method of disposal is through an approved hazardous waste disposal facility.
This often involves incineration at a licensed facility.

o Under no circumstances should NVP-BEZ235-d3 be disposed of down the drain or in
regular trash. Discharge into the environment must be strictly avoided[2].

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

Summary of Safety and Disposal Data

For quick reference, the following table summarizes the key safety and disposal information for
NVP-BEZ235.
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Hazard Information & Disposal o
Description
Parameters

) Harmful if swallowed. Very toxic to aquatic life
Primary Hazards . .
with long-lasting effects[1].

] ] Chemical-resistant gloves, safety goggles,
Personal Protective Equipment ] )
protective clothing[2].

Dispose of contents and container to an

Disposal Method )
approved waste disposal plant[1].

) ] Avoid release to the environment. Collect
Environmental Precautions i
spillage[1].

Keep in suitable, closed containers in a cool,
Storage of Waste )
well-ventilated areal[2].

NVP-BEZ235 Signaling Pathway

NVP-BEZ235 is a dual inhibitor that targets both PI3K and mTOR, key components of a
signaling pathway crucial for cell growth, proliferation, and survival. Understanding this pathway
Is essential for researchers working with this compound.
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Caption: NVP-BEZ235 inhibits the PIBK/mTOR signaling pathway.
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This guide provides a foundational framework for the safe handling and disposal of NVP-
BEZ235-d3. Always consult your institution's specific safety protocols and the material's Safety
Data Sheet (SDS) before commencing any work. By prioritizing safety and environmental
responsibility, we can continue to advance scientific discovery without compromise.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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